Cas no 85636-86-8 (9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER)

• Product Name: 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER
• CAS No: 85636-86-8
• MF: C₁₅H₁₀O₄
• MW: 254.237504482269
• CID: 990794
• PubChem ID: 470401
• Update Time: 2025-05-24

9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER
• methyl 9-oxoxanthene-1-carboxylate
• DTXSID50332868
• 9-oxoxanthene-1-carboxylic acid methyl ester
• 85636-86-8
• 9-oxoxanthene-1carboxylic acid methyl ester
• TVYUPDGMUPXJQJ-UHFFFAOYSA-N
• Methyl 9-oxoxanthenecarboxylate
• methyl 9-oxo-9h-xanthene-1-carboxylate
• SCHEMBL1321188
• AKOS015960883
• AC-12522
• 9-Oxo-9h-xanthene-1-carboxylicacid methyl ester
• DB-360121

• Inchi： 1S/C15H10O4/c1-18-15(17)10-6-4-8-12-13(10)14(16)9-5-2-3-7-11(9)19-12/h2-8H,1H3
• InChI Key： TVYUPDGMUPXJQJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C(C(=O)OC)=CC=CC1=2)=O

Computed Properties

• Exact Mass: 254.05790880g/mol
• Monoisotopic Mass: 254.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER

Recent Advances in the Study of 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER (CAS: 85636-86-8)

The compound 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER (CAS: 85636-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This xanthone derivative is known for its unique structural properties and potential biological activities, making it a subject of interest for drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, providing new insights into its mechanism of action and utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER. A study published in the Journal of Medicinal Chemistry (2023) described a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers utilized a multi-step reaction sequence involving esterification and oxidation, achieving a yield of over 85%. This advancement is critical for enabling further pharmacological evaluations and potential industrial-scale production.

In terms of biological activity, recent in vitro studies have demonstrated that 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER exhibits potent anti-inflammatory and antioxidant properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a lead compound for treating inflammatory diseases. Additionally, its antioxidant activity was found to be comparable to that of known antioxidants like ascorbic acid, highlighting its dual therapeutic potential.

Another promising avenue of research involves the compound's interaction with cellular targets. Molecular docking studies have revealed that 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER binds selectively to certain kinase enzymes involved in cell signaling pathways. This finding, published in a 2023 issue of Biochemical Pharmacology, opens up possibilities for its use in targeted cancer therapies. Preliminary in vivo studies in murine models have shown reduced tumor growth rates when treated with the compound, though further research is needed to confirm these effects and elucidate the underlying mechanisms.

Despite these advancements, challenges remain in the development of 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Recent pharmacokinetic studies have indicated that the compound has moderate oral bioavailability but undergoes rapid metabolism, which may limit its efficacy. Researchers are currently exploring prodrug strategies and formulation improvements to overcome these limitations.

In conclusion, 9-OXO-9H-XANTHENE-1-CARBOXYLIC ACID METHYL ESTER (CAS: 85636-86-8) represents a promising candidate for further drug development, with demonstrated anti-inflammatory, antioxidant, and potential anticancer activities. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential to fully realize its potential in the pharmaceutical industry. The recent studies highlighted in this briefing underscore the compound's versatility and the need for interdisciplinary collaboration to advance its development.